Cas no 1075-00-9 (8-Fluoroisoquinoline)
8-Fluoroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Fluoroisoquinoline
- 8-Fluor-isochinolin
- 8-fluoro-isoquinoline
- Isoquinoline,8-fluoro
- 8-Fluoro-2-azanaphthalene
- Z916812496
- FT-0656503
- SCHEMBL1351336
- SY065360
- AKOS015897080
- CS-0044875
- W-204642
- PB39530
- EN300-59699
- Isoquinoline, 8-fluoro-
- 1075-00-9
- AAQUCBIWXJSBEU-UHFFFAOYSA-N
- DTXSID80650461
- PS-6546
- MFCD09878369
-
- MDL: MFCD09878369
- Inchi: 1S/C9H6FN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-6H
- InChI Key: AAQUCBIWXJSBEU-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2C=CN=CC=21
Computed Properties
- Exact Mass: 147.04800
- Monoisotopic Mass: 147.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 12.9A^2
Experimental Properties
- Density: 1.216
- Boiling Point: 255.3°Cat760mmHg
- Flash Point: 108.2°C
- Refractive Index: 1.614
- PSA: 12.89000
- LogP: 2.37390
8-Fluoroisoquinoline Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-Fluoroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449002430-1g |
8-Fluoroisoquinoline |
1075-00-9 | 95% | 1g |
$346.10 | 2023-09-04 | |
| Alichem | A449002430-5g |
8-Fluoroisoquinoline |
1075-00-9 | 95% | 5g |
$692.81 | 2023-09-04 | |
| Alichem | A449002430-10g |
8-Fluoroisoquinoline |
1075-00-9 | 95% | 10g |
$923.95 | 2023-09-04 | |
| Alichem | A449002430-25g |
8-Fluoroisoquinoline |
1075-00-9 | 95% | 25g |
$1386.23 | 2023-09-04 | |
| TRC | F592428-10mg |
8-Fluoroisoquinoline |
1075-00-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F592428-50mg |
8-Fluoroisoquinoline |
1075-00-9 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | F592428-100mg |
8-Fluoroisoquinoline |
1075-00-9 | 100mg |
$ 275.00 | 2022-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226029-250mg |
8-Fluoroisoquinoline |
1075-00-9 | 98% | 250mg |
¥440.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226029-1g |
8-Fluoroisoquinoline |
1075-00-9 | 98% | 1g |
¥1100.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD226029-5g |
8-Fluoroisoquinoline |
1075-00-9 | 98% | 5g |
¥3846.0 | 2022-03-01 |
8-Fluoroisoquinoline Suppliers
8-Fluoroisoquinoline Related Literature
-
J. C. Belsten,S. F. Dyke J. Chem. Soc. 1964 22
-
2. 870. Heterocyclic fluorine compounds. Part VI. Fluoroisoquinoline N-oxidesM. Bellas,H. Suschitzky J. Chem. Soc. 1964 4561
1075-00-9 (8-Fluoroisoquinoline) Related Products
- 34522-72-0(5,7-Difluoroquinoline)
- 1075-11-2(6-Fluoroisoquinoline)
- 394-67-2(4-Fluoroisoquinoline)
- 163275-58-9(Benzo[h]quinoline,5-fluoro-)
- 163275-64-7(Benzo[h]quinoline,7,10-difluoro-)
- 163275-67-0(Benzo[f]quinoline,10-fluoro-)
- 163275-68-1(Benzo[f]quinoline, 7,10-difluoro-)
- 163275-59-0(Benzo[h]quinoline,6-fluoro-)
- 163275-60-3(Benzo[h]quinoline,7-fluoro-)
- 163275-66-9(Benzo[f]quinoline,7-fluoro-)